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Compound of Interest

Compound Name: Ethyl 3-butenoate

Cat. No.: B156250

An In-depth Technical Guide to Ethyl 3-
butenoate

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Ethyl 3-butenoate, including its
chemical identity, physicochemical properties, and a detailed experimental protocol for its
synthesis. The information is curated for professionals in the fields of chemical research and
drug development.

Chemical Identity

e |[UPAC Name: ethyl but-3-enoate[1]

Synonyms: 3-Butenoic acid, ethyl ester; Ethyl vinylacetate[1][2][3]

CAS Number: 1617-18-1[1][3][4][5][6][7]

Molecular Formula: CeH1002[1][3][5][6][7]

Molecular Weight: 114.14 g/mol [3][4][6]

Chemical Structure
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The molecular structure of Ethyl 3-butenoate consists of a four-carbon chain with a terminal
double bond between C3 and C4, and an ethyl ester group at C1.

Caption: 2D chemical structure of Ethyl 3-butenoate.

Physicochemical Properties

The following table summarizes the key physicochemical properties of Ethyl 3-butenoate.

Property Value Reference(s)
Density 0.904 g/cm?3 [718]

0.916 g/cm3 (]

Boiling Point 117.2 °C at 760 mmHg [7]

119.0 °C at 760 mmHg [2]

124 °C [9]

Flash Point 30.7 °C [7]

Refractive Index 1.4105 [8]

1.411 [9]

- 3649 mg/L at 25 °C
Water Solubility (estimated) [2]
estimate

BFMKFCLXZSUVPI-
InChl Key [31[41[5]
UHFFFAOYSA-N

SMILES CCOC(=0)CC=C [1]16]

Experimental Protocol: Synthesis of Ethyl 3-
butenoate

The following protocol describes a method for the synthesis of Ethyl 3-butenoate.[S]

Materials:
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o Toluene

e Triethylamine

» Ethanol

e Crotonyl chloride

e Anhydrous magnesium sulfate
¢ Silica gel (120 mesh)

o Petroleum ether

o Ethyl acetate

Equipment:

Three-necked flask

» Constant pressure separatory funnel
e Stirrer

e Heating mantle

e Rotary evaporator

o Chromatography column
Procedure:

Step 1: Reaction Setup

o To a three-necked flask, add 600 parts of toluene, 150 parts of triethylamine, and 110 parts
of ethanol.

o Charge a constant pressure separatory funnel with 100 parts of crotonyl chloride.
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» Begin stirring the mixture in the flask and heat to 55 °C.
e Add the crotonyl chloride dropwise from the separatory funnel over a period of 1 hour.

» Allow the reaction to proceed overnight. The progress of the reaction can be monitored by
gas chromatography.

Step 2: Work-up and Extraction

e Once the reaction is complete, cool the reaction solution.
» Wash the solution twice with water.

» Dry the organic layer over anhydrous magnesium sulfate.
« Filter the solution to remove the drying agent.

» Remove the toluene solvent by rotary evaporation to obtain the crude product, 3-butenoic
acid ethyl ester.

Step 3: Purification

e Prepare a chromatography column with 120 mesh silica gel using a dry packing method. The
weight ratio of crude product to silica gel should be between 3:1 and 4:1.

o Elute the crude product using a gradient of petroleum ether and ethyl acetate.
o Collect the fractions eluted with a petroleum ether to ethyl acetate volume ratio of 200:1.

o Combine the desired fractions and remove the solvents by rotary evaporation to yield the
purified Ethyl 3-butenoate.

e Weigh the final product and calculate the yield.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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